Cas no 26888-03-9 (b-D-Glucopyranose, 1-thio-,1-[4-(methylthio)-N-(sulfooxy)butanimidate])
26888-03-9 structure
Product Name:b-D-Glucopyranose, 1-thio-,1-[4-(methylthio)-N-(sulfooxy)butanimidate]
CAS No:26888-03-9
MF:C11H21NO9S3
MW:407.480740308762
CID:279639
PubChem ID:9548638
Update Time:2025-04-19
b-D-Glucopyranose, 1-thio-,1-[4-(methylthio)-N-(sulfooxy)butanimidate] Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranose, 1-thio-,1-[4-(methylthio)-N-(sulfooxy)butanimidate]
- 5TAV30MLR4
- beta-D-Glucopyranose, 1-thio-, 1-(4-(methylthio)-N-(sulfoxy)butanimidate)
- 3-Methylthiopropyl glucosinolate
- UNII-5TAV30MLR4
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-4-methylsulfanyl-N-sulfooxybutanimidothioate
- GLUCOIBERVIRIN
- 26888-03-9
- Glucoiberverin
- 3-methylthiopropylglucosinolate
- 3-(Methylthio)propyl glucosinolate
-
- Inchi: 1S/C11H21NO9S3/c1-22-4-2-3-7(12-21-24(17,18)19)23-11-10(16)9(15)8(14)6(5-13)20-11/h6,8-11,13-16H,2-5H2,1H3,(H,17,18,19)/b12-7+/t6-,8-,9+,10-,11+/m1/s1
- InChI Key: ZCZCVJVUJGULMO-BZVDQRPCSA-N
- SMILES: S(/C(/CCCSC)=N/OS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 406.0301
- Monoisotopic Mass: 407.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 225A^2
- XLogP3: -0.9
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 168.94
b-D-Glucopyranose, 1-thio-,1-[4-(methylthio)-N-(sulfooxy)butanimidate] Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
26888-03-9 (b-D-Glucopyranose, 1-thio-,1-[4-(methylthio)-N-(sulfooxy)butanimidate]) Related Products
- 21414-41-5(Glucoraphanin)
- 3952-98-5(Sinigrin)
- 15592-34-4(b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfinyl)-N-(sulfooxy)butanimidate], monopotassium salt (9CI))
- 64550-88-5(Sinigrin Monohydrate)
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- 21973-56-8(b-D-Glucopyranose, 1-thio-,1-[5-(methylthio)-N-(sulfooxy)pentanimidate])
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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